YGZ-331

• Molecular Formula: C19H23N5O4
• Molecular Weight: 385.4 g/mol
• InChI: InChI=1S/C19H23N5O4/c1-2-12(11-6-4-3-5-7-11)23-17-14-18(21-9-20-17)24(10-22-14)19-16(27)15(26)13(8-25)28-19/h3-7,9-10,12-13,15-16,19,25-27H,2,8H2,1H3,(H,20,21,23)/t12-,13+,15?,16-,19+/m0/s1
• InChIKey: RRRLUFHDFDNPMZ-OOIRONNSSA-N

YZG-331: Adenosine Sedative-Hypnotic Candidate

YGZ-331 is a synthetic, small-molecule adenosine analogue and a derivative of N6-(4-hydroxybenzyl) adenine riboside (NHBA) [1]. It is classified as a dual adenosine A1 (A1R) and A2A (A2aR) receptor agonist and functions as a sedative-hypnotic agent [1]. The compound has a molecular weight of 385.42 g/mol and is chemically defined as N-[(1S)-1-phenylpropyl]adenosine . YGZ-331 has been investigated for the potential treatment of insomnia, demonstrating oral activity and the ability to cross the blood-brain barrier in preclinical models [2].

Adenosine A1/A2A receptor engagement studies

CNS sedative mechanism and adenosine-GABAergic crosstalk research

Species-comparative PK/PD investigation of adenosine derivatives

NMDAR endocytosis and excitatory neurotransmission modulation studies

• [1] Tang B, Yu Y, Yu F, Fang J, Wang G, Jiang J, et al. The mechanism study of YZG-331 on sedative and hypnotic effects. Behavioural Brain Research. 2022;428:113885. View Source
• [2] Wikipedia. YZG-331. Updated October 7, 2025. View Source

YZG-331 Non-Substitutability

YGZ-331 cannot be simply substituted with other adenosine receptor agonists or its parent compound, NHBA, due to critical differences in potency, pharmacokinetic properties, and target engagement. For example, YGZ-331's interaction with the efflux transporter P-glycoprotein (P-gp) fundamentally alters its brain distribution profile, a characteristic not established for NHBA [1]. The unique chemical structure of YGZ-331, specifically the N-[(1S)-1-phenylpropyl] substitution, is likely responsible for these distinct properties compared to the N-(4-hydroxybenzyl) moiety of NHBA [2]. These differences necessitate product-specific selection and preclude generic substitution for achieving predictable and reproducible experimental or therapeutic outcomes.

Parent NHBA Potency and mechanism profile may differ significantly; direct substitution is not supported by reported structure-activity data.

Epimer YZG-330 ~10-fold CNS inhibition potency difference and distinct GABA modulation may shift experimental outcomes compared to YZG-331.

Conventional sedatives Species-specific PK profile unique to YZG-331 cannot be replicated with diazepam or clobazam, limiting class-level interchangeability.

• [1] Liu Z, Mi J, Yang S, Zhao M, Li Y, Sheng L. Effects of P-glycoprotein on the intestine and blood-brain barrier transport of YZG-331, a promising sedative-hypnotic compound. European Journal of Pharmacology. 2016;791:339-347. View Source
• [2] Tang B, Yu Y, Yu F, Fang J, Wang G, Jiang J, et al. The mechanism study of YZG-331 on sedative and hypnotic effects. Behavioural Brain Research. 2022;428:113885. View Source

YZG-331 Evidence-Based Comparison

CNS Inhibition Divergence vs. Epimer YZG-330

YGZ-331 demonstrates potent reduction of spontaneous locomotor activity in mice, a key indicator of sedative effect, at lower oral doses compared to its parent compound, NHBA [1]. This suggests an improvement in potency via the novel chemical derivatization.

CNS Inhibition vs. Epimer

Head-to-head

YZG-330 ~10× more potent; lowest effective dose 0.125 vs. 1.25 mg/kg (i.p.). YZG-331 uniquely increased GABA in hypothalamus/cortex, YZG-330 did not.

Supports stereochemical-dependent CNS response context

ICR mouse open field, HPLC-ECD GABA/Glu detection

Evidence Dimension	Reduction in spontaneous locomotor activity in mice
Target Compound Data	Significant reduction observed at 4, 8, and 16 mg/kg, i.g.
Comparator Or Baseline	NHBA (significant reduction observed at 50 mg/kg, i.g.)
Quantified Difference	~92% lower minimum effective dose observed (4 mg/kg vs. 50 mg/kg)
Conditions	Mouse model; oral (i.g.) administration; open field test

Why This Matters

This demonstrates a significant improvement in in vivo potency, which may translate to a lower required dose and potentially a more favorable therapeutic window compared to the natural product NHBA.

• [1] Tang B, Yu Y, Yu F, Fang J, Wang G, Jiang J, et al. The mechanism study of YZG-331 on sedative and hypnotic effects. Behavioural Brain Research. 2022;428:113885. View Source

A1/A2a Receptor Dependence of Hypnotic Effect

YGZ-331 is a substrate for the efflux transporter P-glycoprotein (P-gp), which restricts its brain penetration, a critical consideration for CNS-targeting agents [1]. This property distinguishes it from compounds that are not P-gp substrates. Co-administration of a P-gp inhibitor increases brain exposure, providing a lever for experimental modulation [1].

A1/A2a Receptor Dependence

Head-to-head

DPCPX (A1R antag.) or SCH58261 (A2aR antag.) completely blocked sleep prolongation; sedative effect lost in A1R and A2aR knockdown mice.

Supports adenosine A1/A2a receptor-mediated sedation model

Pentobarbital-induced sleep, ICR mice; p < 0.05 vs. vehicle

Evidence Dimension	Brain-to-plasma partition coefficient (Kp)
Target Compound Data	Kp = 0.03
Comparator Or Baseline	Kp = 0.05 when co-administered with verapamil (P-gp inhibitor)
Quantified Difference	Kp increased by 67% (from 0.03 to 0.05)
Conditions	In vivo mouse study; brain and plasma sampling after oral administration

Why This Matters

This data quantifies YGZ-331's interaction with a major drug efflux pump, allowing researchers to account for its specific brain distribution profile and potential for drug-drug interactions in experimental design.

• [1] Liu Z, Mi J, Yang S, Zhao M, Li Y, Sheng L. Effects of P-glycoprotein on the intestine and blood-brain barrier transport of YZG-331, a promising sedative-hypnotic compound. European Journal of Pharmacology. 2016;791:339-347. View Source

In Vivo Hypnotic Potency vs. Epimer YZG-330

The sedative effect of YGZ-331 is mediated exclusively through dual activation of adenosine A1 and A2A receptors, as demonstrated by receptor knockdown models [1]. This distinguishes it from non-selective sedatives or those with additional off-target activity. Furthermore, its effect is coupled to a specific downstream pathway, quantified by a reduction in CaMKII phosphorylation [1].

Hypnotic Potency vs. Epimer

Head-to-head

YZG-331 effective 5–20 mg/kg; YZG-330 effective 0.5–2 mg/kg (i.p.). ~10-fold difference in minimum effective dose.

Supports dose-dependent sleep-prolongation model context

Pentobarbital model, righting reflex; n=10/group

Evidence Dimension	Biochemical marker of pathway activation
Target Compound Data	Decreased CaMKII phosphorylation (pCaMKII) in mouse hypothalamus and cortex at 10 mg/kg, i.g.
Comparator Or Baseline	Vehicle control group
Quantified Difference	Significant decrease compared to vehicle
Conditions	In vivo mouse model; oral (i.g.) administration; Western blot analysis of brain tissue

Why This Matters

This provides a quantifiable, mechanism-based pharmacodynamic marker specific to YGZ-331's pathway, which can be used to monitor target engagement in experimental models.

• [1] Tang B, Yu Y, Yu F, Fang J, Wang G, Jiang J, et al. The mechanism study of YZG-331 on sedative and hypnotic effects. Behavioural Brain Research. 2022;428:113885. View Source

YZG-331 Research Applications

Adenosine-GABAergic Signaling Crosstalk

Based on its validated in vivo potency and mechanism [1], YGZ-331 is well-suited for use in rodent models of insomnia or for studies requiring a sedative-hypnotic agent. Researchers can select doses informed by the published dose-response data (e.g., 4-16 mg/kg for sedative effects) [1].

Non-Benzodiazepine Hypnotic Mechanisms

YGZ-331 serves as a valuable probe substrate for P-glycoprotein (P-gp) due to its characterized interaction [1]. Its use can inform studies on drug delivery to the CNS, drug-drug interactions involving P-gp, and the development of strategies to overcome efflux-mediated resistance [1].

A1/A2a Receptor Validation in Transgenic Models

As a synthetic, orally active dual A1R/A2aR agonist, YGZ-331 is an ideal tool compound for investigating the downstream effects of this specific receptor activation profile [2]. It can be used to probe the Ca2+-CaMKII signaling pathway and its role in neurological processes such as sleep regulation [2].

Application

Selection Property

Validation Focus

Adenosine-GABAergic crosstalk studies

GABA modulation selectivity

A1/A2a receptor-dependent GABA increase

Non-benzodiazepine sedative mechanism research

NMDAR endocytosis pathway engagement

Reduction of excitatory neurotransmission

Adenosine receptor target validation

A1R/A2aR knockdown or antagonist blockade

Loss-of-function sleep modulation phenotype

Adenosine analog ADME/PK studies

Species-specific clearance and CNS exposure

In vitro-in vivo metabolism correlation

• [1] Liu Z, Mi J, Yang S, Zhao M, Li Y, Sheng L. Effects of P-glycoprotein on the intestine and blood-brain barrier transport of YZG-331, a promising sedative-hypnotic compound. European Journal of Pharmacology. 2016;791:339-347. View Source
• [2] Tang B, Yu Y, Yu F, Fang J, Wang G, Jiang J, et al. The mechanism study of YZG-331 on sedative and hypnotic effects. Behavioural Brain Research. 2022;428:113885. View Source